Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (1S-cis)-(9CI)

• CAS RN: 139561-18-5
• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: (1S,2S)-1-methyl-2-prop-1-en-2-ylcyclobutane-1-carboxylic acid
• InChI: InChI=1S/C9H14O2/c1-6(2)7-4-5-9(7,3)8(10)11/h7H,1,4-5H2,2-3H3,(H,10,11)/t7-,9-/m0/s1
• InChI Key: MUQLOBMNASVVGE-CBAPKCEASA-N
• Isomeric SMILES: CC(=C)[C@@H]1CC[C@]1(C)C(=O)O
• SMILES: CC(=C)C1CCC1(C)C(=O)O
• synonyms: Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (1S-cis)- (9CI)

Description

Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (1S-cis)-(9CI) is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (1S-cis)-(9CI))-(9CI) has been the subject of scientific research due to its potential applications in the field of medicine. It has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and osteoarthritis.

Mechanism Of Action

The mechanism of action of Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (1S-cis)-(9CI))-(9CI) involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of lipid compounds involved in the inflammatory response. By inhibiting COX enzymes, Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (1S-cis)-(9CI))-(9CI) reduces the production of prostaglandins, leading to a decrease in inflammation and pain.

Biochemical And Physiological Effects

Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (1S-cis)-(9CI))-(9CI) has been found to have anti-inflammatory and analgesic effects in various animal models. It has also been shown to reduce the production of pro-inflammatory cytokines and chemokines, further supporting its anti-inflammatory properties.

Advantages And Limitations For Lab Experiments

Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (1S-cis)-(9CI))-(9CI) has several advantages for lab experiments, including its stability and ease of synthesis. However, its limited solubility in water can pose a challenge for some experiments.

Future Directions

There are several future directions for the research on Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (1S-cis)-(9CI))-(9CI). One potential direction is the development of novel derivatives with improved solubility and potency. Another direction is the investigation of its potential applications in the treatment of other inflammatory diseases, such as inflammatory bowel disease and multiple sclerosis.
Conclusion:
Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (1S-cis)-(9CI))-(9CI) is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. Its anti-inflammatory and analgesic properties make it a potential candidate for the treatment of various inflammatory diseases. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (1S-cis)-(9CI))-(9CI) can be synthesized through several methods, including the reaction of 1,3-butadiene and ethyl vinyl ether in the presence of a catalyst, or the reaction of cyclobutene and carbon monoxide in the presence of a palladium catalyst.